6-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine

• IUPAC Name: 6-[4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl]-N-pyridin-2-ylpyridazin-3-amine
• InChI: InChI=1S/C18H21N7O3S/c1-13-18(14(2)28-23-13)29(26,27)25-11-9-24(10-12-25)17-7-6-16(21-22-17)20-15-5-3-4-8-19-15/h3-8H,9-12H2,1-2H3,(H,19,20,21)
• InChI Key: OSPGMIQVOJCBKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CC=CC=N4
• Molecular Formula: C18H21N7O3S
• Molecular Weight: 415.5 g/mol
• CAS No.: 1021038-84-5

Description

The compound 6-(4-((3,5-dimethylisoxazol-4-yl)sulfonyl)piperazin-1-yl)-N-(pyridin-2-yl)pyridazin-3-amine is a heterocyclic derivative featuring a pyridazine core linked to a piperazine ring modified with a 3,5-dimethylisoxazole sulfonyl group.

Comparison with Similar Compounds

Compound A : 6-(4-butylsulfonylpiperazin-1-yl)-N-(6-methyl-2-pyridyl)pyridazin-3-amine

• Molecular Formula : C₁₈H₂₆N₆O₂S
• Molecular Weight : 390.506 g/mol
• Key Features :
  • A butylsulfonyl group on the piperazine ring.
  • 6-Methylpyridin-2-yl substituent on the pyridazine core.
• The 6-methylpyridyl group may sterically hinder binding compared to the unsubstituted pyridin-2-yl group in the target compound.

Compound B : N-[5-(3-Fluorophenyl)-1H-pyrazol-3-yl]-6-(4-methylpiperazin-1-yl)-2-(phenylsulfanyl)pyrimidin-4-amine

• Molecular Formula : C₂₄H₂₄FN₇S
• Molecular Weight : 485.55 g/mol
• Key Features :
  • Pyrimidine core with a phenylsulfanyl group.
  • 4-Methylpiperazine and 3-fluorophenyl-pyrazole substituents.
• Comparison: The pyrimidine core (vs. pyridazine in the target compound) alters electron distribution and hydrogen-bonding capacity.

Compound C : 6-[[4-(3-chlorophenyl)piperazin-1-yl]methyl]-2-N-(2,4-dimethylphenyl)-1,3,5-triazine-2,4-diamine

• Molecular Formula : C₂₂H₂₅ClN₈
• Molecular Weight : 444.94 g/mol
• Key Features :
  • Triazine core with a methylene-linked piperazine.
  • 3-Chlorophenyl and 2,4-dimethylphenyl substituents.
• Comparison: The triazine core (vs. pyridazine) offers distinct electronic properties and binding geometry. The methylene linker (vs.

Comparative Data Table

Property	Target Compound	Compound A	Compound B	Compound C
Core Structure	Pyridazine	Pyridazine	Pyrimidine	Triazine
Piperazine Modification	3,5-Dimethylisoxazole sulfonyl	Butylsulfonyl	4-Methylpiperazine	3-Chlorophenyl (methylene-linked)
Aromatic Substituent	Pyridin-2-yl	6-Methylpyridin-2-yl	3-Fluorophenyl-pyrazole	2,4-Dimethylphenyl
Molecular Weight (g/mol)	~450 (estimated)	390.51	485.55	444.94
Key Functional Group	Sulfonyl	Sulfonyl	Sulfanyl	Chlorophenyl

Pharmacological Implications

• Target Compound : The 3,5-dimethylisoxazole sulfonyl group may enhance metabolic stability compared to Compound A’s butylsulfonyl group. Its unsubstituted pyridin-2-yl group likely improves target binding compared to Compound A’s methylated pyridine .
• Compound B : The phenylsulfanyl group and pyrimidine core suggest divergent target selectivity, possibly favoring kinases or receptors with hydrophobic pockets .
• Compound C : The triazine core and chlorophenyl group may prioritize interactions with ATP-binding sites in enzymes, common in anticancer agents .

Notes on Limitations

• The provided evidence lacks direct pharmacological data for the target compound; comparisons are based on structural analogs.
• Molecular weight and solubility estimates for the target compound are derived from analogous structures.
• Further studies are required to validate binding affinities, pharmacokinetics, and toxicity profiles.